![molecular formula C22H26N6O4 B2722742 ethyl 4-(2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetyl)piperazine-1-carboxylate CAS No. 894998-28-8](/img/structure/B2722742.png)
ethyl 4-(2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetyl)piperazine-1-carboxylate
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Description
Ethyl 4-(2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C22H26N6O4 and its molecular weight is 438.488. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactions
Ethyl 4-(2-(1-(2,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetyl)piperazine-1-carboxylate and its derivatives are often synthesized for their potential applications in chemical reactions and biological activities. Studies have shown that these compounds can be transformed into related heterocyclic systems through reactions with various reagents, displaying significant biocidal properties against bacteria and fungi in some cases (Youssef et al., 2011).
Antimicrobial and Anticancer Activity
Research has demonstrated the potential of this compound and its derivatives in exhibiting antimicrobial and anticancer activities. For instance, some studies have synthesized novel derivatives that exhibited higher anticancer activity than reference drugs and showed good to excellent antimicrobial activity (Hafez et al., 2016), (Abdellatif et al., 2014). Another study showed that derivatives of this compound had antiproliferative effects against various human cancer cell lines, with some compounds identified as potential anticancer agents (Mallesha et al., 2012).
Structural and Chromatographic Analysis
The compound and its derivatives have been used in studies focusing on the relationship between structure and chromatographic parameters. These studies often involve the synthesis of racemic 1,4-disubstituted piperazines and their resolution into enantiomers, thereby providing insights into the structural and chromatographic characteristics of these compounds (Chilmonczyk et al., 2005).
Pharmacological Research
In pharmacological research, the compound's derivatives have been evaluated for their potential as therapeutic agents. For instance, some studies have synthesized novel pyrazolopyrimidines derivatives, assessing them as anticancer and anti-5-lipoxygenase agents, revealing structure-activity relationships and potential therapeutic applications (Rahmouni et al., 2016).
Properties
IUPAC Name |
ethyl 4-[2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N6O4/c1-4-32-22(31)26-9-7-25(8-10-26)19(29)13-27-14-23-20-17(21(27)30)12-24-28(20)18-6-5-15(2)11-16(18)3/h5-6,11-12,14H,4,7-10,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCPVUOJUMBMCLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CN2C=NC3=C(C2=O)C=NN3C4=C(C=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.